Cas no 25090-49-7 (Bicyclo[3.1.0]hexane-1-carboxylicacid, 5-cyano-)

• Product Name: Bicyclo[3.1.0]hexane-1-carboxylicacid, 5-cyano-
• CAS No: 25090-49-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 241376
• PubChem ID: 23423442
• Update Time: 2025-04-19

Bicyclo[3.1.0]hexane-1-carboxylicacid, 5-cyano- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-carboxylicacid, 5-cyano-
• Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-cyano- (8CI,9CI)
• 5-cyanobicyclo[3.1.0]hexane-1-carboxylic acid
• DTXSID90633902
• 25090-49-7

• Inchi： 1S/C8H9NO2/c9-5-7-2-1-3-8(7,4-7)6(10)11/h1-4H2,(H,10,11)
• InChI Key： PAKSMKGWJYEZDB-UHFFFAOYSA-N
• SMILES： OC(C12CCCC1(C#N)C2)=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09